Cas no 27821-54-1 (Deoxythymidine-5'-triphosphate trisodium)

• Product Name: Deoxythymidine-5'-triphosphate trisodium
• CAS No: 27821-54-1
• MF: C₁₀H₁₄N₂Na₃O₁₄P₃
• MW: 548.113758563995
• CID: 251427
• PubChem ID: 5311491
• Update Time: 2025-11-02

Deoxythymidine-5'-triphosphate trisodium Chemical and Physical Properties

Names and Identifiers

• Thymidine5'-(tetrahydrogen triphosphate), trisodium salt (8CI,9CI)
• 2'-Deoxythymidine-5'-triphosphate, Trisodium Salt
• thymidine 5'-(trisodium hydrogen triphosphate)
• Thymidine 5'-(tetrahydrogen triphosphate) trisodium salt
• Thymidine-5'-triphosphate trisodium salt
• Thymidine-5'-TriphosphateTetrasodium
• Thymidine-5'-Triphosphoric Acid Trisodium Salt
• TTP-Na3
• Deoxythymidine triphosphate
• Thymidine 5'-triphosphate sodium salt
• 2'-Deoxy-thymidine-5'-triphosphate tetrasodium salt
• dTTP - lyophilized
• 5'-DTTP Na3
• thymidine 5'-triphosphate sodium
• C10H14N2O14P3.3Na
• 7789AH
• 2'-DEOXYTHYMIDINE 5'-TRIPHOSPHORIC ACID
• 2'-Deoxythymidine-5'-triphosphate, Sodium Salt
• sodium ((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4
• Trisodium;[[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosp
• Deoxythymidine-5'-triphosphate trisodium
• 2'-dTTP sodium salt
• 18423-43-3
• 27821-54-1
• Sodium (2R,3S,5R)-2-(((hydroxy((hydroxy(phosphonooxy)phosphoryl)oxy)phosphoryl)oxy)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-olate
• J-700017
• E80341
• dTTP trisodium salt
• AC-32428
• 18423-43-3 (non-salt)
• 3624-46-2
• AKOS015903342
• Trisodium;[[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• sodium ((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl hydrogentriphosphate
• 2'-Deoxythymidine-5'-triphosphate trisodium salt
• Thymidine-5 inverted exclamation mark -triphosphate trisodium salt
• DA-58556
• TRISODIUM DTTP TRIANION

• MDL： MFCD00080338
• Inchi： 1S/C10H17N2O14P3.3Na/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(24-8)4-23-28(19,20)26-29(21,22)25-27(16,17)18;;;/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,21,22)(H,11,14,15)(H2,16,17,18);;;/q;3*+1/p-3/t6-,7+,8+;;;/m0.../s1
• InChI Key： KNVJTOALWGZWAI-SPSULGLQSA-K
• SMILES： P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 547.93500
• Monoisotopic Mass: 481.989263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _5
• Topological Polar Surface Area: 247

Experimental Properties

• Density: 1.922
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 282.06000
• LogP: 0.15130

Additional information on Deoxythymidine-5'-triphosphate trisodium

Deoxythymidine-5'-triphosphate trisodium (CAS No. 27821-54-1): A Comprehensive Guide to Its Properties and Applications

Deoxythymidine-5'-triphosphate trisodium, commonly referred to as dTTP trisodium, is a critical nucleotide analog with the CAS No. 27821-54-1. This compound plays a pivotal role in molecular biology, particularly in DNA synthesis and PCR amplification. Its trisodium salt form enhances solubility and stability, making it a preferred choice for laboratory applications. Researchers and biotechnologists frequently seek information on its purity, storage conditions, and compatibility with enzymatic reactions, reflecting its importance in modern genetic research.

The growing interest in genetic engineering and synthetic biology has propelled the demand for high-quality nucleotide analogs like Deoxythymidine-5'-triphosphate trisodium. Users often search for topics such as "dTTP trisodium in PCR" or "CAS 27821-54-1 applications," highlighting its relevance in cutting-edge scientific workflows. Additionally, questions about "dTTP vs. dTTP trisodium differences" or "best practices for handling nucleotide analogs" are common, underscoring the need for detailed technical guidance.

From a chemical perspective, Deoxythymidine-5'-triphosphate trisodium is characterized by its high purity (>98%) and low endotoxin levels, ensuring minimal interference in sensitive assays. Its molecular structure includes a thymine base, a deoxyribose sugar, and three phosphate groups, which are essential for its function as a DNA building block. The trisodium counterion further improves its solubility in aqueous buffers, a feature highly valued in in vitro transcription and next-generation sequencing (NGS) protocols.

In the context of biopharmaceutical development, dTTP trisodium is often utilized in cDNA synthesis and site-directed mutagenesis. Recent advancements in CRISPR-Cas9 gene editing have also increased its usage, as precise DNA template incorporation is crucial for successful genome modifications. Searches like "dTTP trisodium in CRISPR" or "nucleotide analogs for gene editing" reflect this trend, aligning with the compound's expanding role in therapeutic research.

Storage and handling of Deoxythymidine-5'-triphosphate trisodium require attention to detail. It is recommended to store the compound at -20°C in a dry, dark environment to prevent degradation. Users frequently inquire about "dTTP trisodium stability" or "reconstitution protocols," emphasizing the need for clear, actionable guidelines. Proper handling ensures optimal performance in applications such as qPCR and Sanger sequencing, where nucleotide integrity is paramount.

Beyond research, CAS No. 27821-54-1 is also explored for its potential in diagnostic assays and vaccine development. The COVID-19 pandemic, for instance, accelerated interest in mRNA vaccine production, where nucleotide analogs serve as key components. Queries like "dTTP trisodium in mRNA vaccines" or "nucleotide analogs for diagnostics" demonstrate its intersection with global health priorities.

In summary, Deoxythymidine-5'-triphosphate trisodium (CAS No. 27821-54-1) is a versatile and indispensable tool in molecular biology. Its applications span DNA replication, genetic engineering, and therapeutic development, making it a staple in laboratories worldwide. By addressing common user queries and aligning with trending topics like CRISPR and mRNA technology, this guide aims to provide a robust, SEO-optimized resource for scientists and industry professionals alike.